Cas no 1268883-34-6 (Methyl 2-amino-3-fluoro-3-methylbutanoate hydrochloride)

• Product Name: Methyl 2-amino-3-fluoro-3-methylbutanoate hydrochloride
• CAS No: 1268883-34-6
• MF: C₆H₁₃ClFNO₂
• MW: 185.624324560165
• CID: 5981242
• PubChem ID: 86669711
• Update Time: 2025-08-02

Methyl 2-amino-3-fluoro-3-methylbutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-fluoro-3-methylbutanoate hydrochloride
• 1268883-34-6
• EN300-7435483
• methyl 2-amino-3-fluoro-3-methylbutanoate;hydrochloride
• WQGRPHNMWIHAAG-UHFFFAOYSA-N
• SCHEMBL1515642
• Methyl 2-amino-3-fluoro-3-methylbutanoate hydrochloride

• Inchi： 1S/C6H12FNO2.ClH/c1-6(2,7)4(8)5(9)10-3;/h4H,8H2,1-3H3;1H
• InChI Key： WQGRPHNMWIHAAG-UHFFFAOYSA-N
• SMILES： Cl.FC(C)(C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 185.0618845g/mol
• Monoisotopic Mass: 185.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-3-fluoro-3-methylbutanoate hydrochloride

Comprehensive Overview of Methyl 2-amino-3-fluoro-3-methylbutanoate hydrochloride (CAS No. 1268883-34-6)

Methyl 2-amino-3-fluoro-3-methylbutanoate hydrochloride (CAS No. 1268883-34-6) is a fluorinated amino acid ester derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its unique fluoro and methyl substitutions, has garnered attention for its potential in drug discovery, particularly in the development of protease inhibitors and metabolic modulators. Its molecular structure, featuring a hydrochloride salt form, enhances solubility and stability, making it a valuable intermediate in medicinal chemistry.

The growing interest in fluorinated compounds like Methyl 2-amino-3-fluoro-3-methylbutanoate hydrochloride stems from their ability to improve bioavailability and metabolic resistance in drug candidates. Researchers are increasingly exploring its role in optimizing peptide-based therapeutics, a hot topic in the pharmaceutical industry. With the rise of personalized medicine and targeted drug delivery, this compound's versatility aligns with current trends in bioconjugation and prodrug design.

From a synthetic perspective, CAS No. 1268883-34-6 is often utilized in asymmetric synthesis due to its chiral center. Its ester group allows for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies. Recent publications highlight its utility in green chemistry initiatives, where solvent-free reactions and catalytic methods are employed to reduce environmental impact—a key concern for modern chemists.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing Methyl 2-amino-3-fluoro-3-methylbutanoate hydrochloride. Purity standards (>98%) are essential for reproducible results in biological assays, a requirement emphasized by regulatory bodies like the FDA and EMA. This aligns with the increasing demand for high-purity intermediates in preclinical research, a frequently searched topic among pharmaceutical professionals.

In the context of AI-driven drug discovery, computational models often leverage data from compounds like CAS No. 1268883-34-6 to predict pharmacokinetic properties. This intersection of cheminformatics and experimental chemistry addresses common search queries about in silico screening and molecular docking. Furthermore, its potential in biodegradable materials research has sparked discussions in sustainable chemistry forums.

Storage and handling of Methyl 2-amino-3-fluoro-3-methylbutanoate hydrochloride require attention to moisture sensitivity—a practical consideration often overlooked in literature. Best practices include inert atmosphere storage and desiccants, topics frequently searched by laboratory technicians. Its compatibility with common protecting groups (e.g., Boc, Fmoc) also makes it relevant for peptide synthesis workflows.

The compound's relevance extends to academic research, where it serves as a model substrate for studying enzyme kinetics and stereoselective reactions. Recent patents involving similar fluorinated analogs underscore its commercial potential, particularly in orphan drug development—a trending area in pharmaceutical IP landscapes.

In summary, Methyl 2-amino-3-fluoro-3-methylbutanoate hydrochloride (CAS No. 1268883-34-6) represents a multifaceted tool for researchers addressing challenges in drug design, sustainable synthesis, and material science. Its alignment with cutting-edge scientific inquiries ensures continued relevance in both industrial and academic settings.